Cas no 1805273-74-8 (4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1805273-74-8
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4839951
• Update Time: 2025-05-19

4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H7ClF3NO3/c1-16-7-2-5(3-10)8(6(4-15)14-7)17-9(11,12)13/h2,4H,3H2,1H3
• InChI Key： OVJHZROPJJDNLI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C=O)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on 4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde: A Comprehensive Overview

4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1805273-74-8) is a highly versatile and significant compound in the field of chemical and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both electron-withdrawing and electron-donating groups, which contribute to its reactivity and potential applications in medicinal chemistry.

The compound's pyridine core is flanked by functional groups that enhance its utility in organic synthesis. The chloromethyl substituent at the 4-position provides a reactive site for nucleophilic substitution reactions, enabling the formation of diverse derivatives. In contrast, the trifluoromethoxy group at the 3-position introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity in drug candidates. The methoxy group at the 6-position further influences the electronic properties of the molecule, making it an attractive scaffold for further functionalization.

In recent years, this compound has garnered attention due to its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in oncology, inflammation, and central nervous system disorders. The aldehyde functionality at the 2-position serves as a convenient handle for further derivatization, allowing chemists to explore a wide range of pharmacological profiles.

One of the most compelling aspects of 4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde is its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity. The compound's ability to serve as a building block for such fragments has made it a valuable tool in academic and industrial research labs. By modifying its core structure, scientists can generate libraries of compounds with tailored properties for high-throughput screening.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps often include halogenation, methylation, and protection-deprotection strategies to introduce the desired functional groups in a controlled manner. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to enhance efficiency and yield.

The pharmacological potential of 4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to human health and disease. For instance, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its potential as an anxiolytic or antidepressant agent.

The impact of fluorine substitution on drug design cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and binding affinity. In the case of 4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde, the trifluoromethoxy group plays a crucial role in enhancing these properties. This has led to its incorporation into several lead compounds that are currently undergoing further optimization for clinical development.

The compound's versatility also extends to its use as a crosslinking agent in biochemical applications. The chloromethyl functionality can react with primary amines to form stable amide bonds, making it useful for protein labeling and purification procedures. This application highlights its importance beyond pharmaceuticals and underscores its significance in broader chemical research.

In conclusion, 4-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde is a multifaceted compound with substantial potential in both academic research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, while its functional groups offer opportunities for diverse chemical modifications. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain at the forefront of chemical biology and drug discovery efforts.